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Compound of Interest

Compound Name:
2-Bromoethyl 3,4-dimethylphenyl

ether

CAS No.: 3351-53-9

Cat. No.: B1267110

Get Quote

Technical Monograph: 2-Bromoethyl 3,4-
dimethylphenyl Ether
Advanced Alkylating Agent for SAR Optimization and
Linker Chemistry
CAS Number: 3351-53-9 IUPAC Name: 1-(2-Bromoethoxy)-3,4-dimethylbenzene Molecular

Formula: C₁₀H₁₃BrO Molecular Weight: 229.11 g/mol

Executive Summary
2-Bromoethyl 3,4-dimethylphenyl ether is a specialized alkylating agent utilized primarily in

medicinal chemistry for the introduction of the 3,4-dimethylphenoxyethyl moiety. This structural

motif serves as a critical pharmacophore in the development of G-Protein Coupled Receptor

(GPCR) ligands (specifically dopamine and serotonin modulators) and Sigma receptor probes.
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Unlike simple phenoxyethyl linkers, the 3,4-dimethyl substitution pattern offers two distinct

advantages in Structure-Activity Relationship (SAR) studies:

Metabolic Stability: The methyl groups at the meta and para positions block common sites of

CYP450-mediated aromatic hydroxylation, extending the in vivo half-life of the parent

molecule.

Lipophilic Tuning: The addition of two methyl groups increases the LogP, enhancing blood-

brain barrier (BBB) permeability for CNS-targeted therapeutics.

Physicochemical Profile
Property Value / Description Note

Physical State Low-melting solid or viscous oil
Dependent on purity; often

solidifies upon refrigeration.

Melting Point 32–36 °C (Estimated)

Analogous to 2,4-dimethyl

isomer; requires batch

validation.

Boiling Point ~140–145 °C at 5 mmHg

High boiling point requires

vacuum distillation for

purification.

Solubility
Soluble in DCM, THF, Acetone,

DMF
Insoluble in water.

Reactivity Electrophilic Alkylating Agent

Susceptible to nucleophilic

attack (Sₙ2) at the alkyl

bromide.

Stability Light and Moisture Sensitive
Store under inert atmosphere

(Argon/Nitrogen) at 2–8 °C.

Synthetic Methodology
The synthesis of 2-Bromoethyl 3,4-dimethylphenyl ether follows a standard Williamson Ether

Synthesis protocol. However, strict stoichiometric control is required to prevent the formation of

the symmetric byproduct, 1,2-bis(3,4-dimethylphenoxy)ethane.
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Optimized Protocol: Selective Mono-Alkylation
Reagents:

Substrate: 3,4-Dimethylphenol (1.0 eq)

Reagent: 1,2-Dibromoethane (3.0 – 5.0 eq) [Excess is critical]

Base: Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

Solvent: Acetone or Acetonitrile (Reagent Grade)

Catalyst: 18-Crown-6 (0.05 eq) or TBAB (Phase Transfer Catalyst)

Step-by-Step Procedure:

Activation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar,

dissolve 3,4-dimethylphenol (10 mmol) in Acetone (50 mL). Add anhydrous K₂CO₃ (20 mmol)

and stir at room temperature for 30 minutes to facilitate phenoxide formation.

Addition: Add 1,2-dibromoethane (50 mmol) in a single portion. Note: The large excess

drives the reaction toward the mono-substituted product.

Reflux: Heat the mixture to reflux (approx. 60°C) for 12–18 hours. Monitor reaction progress

via TLC (Eluent: 10% EtOAc in Hexanes). The product will appear as a less polar spot

compared to the starting phenol.

Workup:

Cool the reaction mixture to room temperature.

Filter off the inorganic salts (KBr, excess K₂CO₃).

Concentrate the filtrate under reduced pressure to remove the solvent and the bulk of

excess 1,2-dibromoethane (recoverable).

Purification:

Dissolve the residue in Diethyl Ether or Ethyl Acetate.
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Wash with 1M NaOH (2x) to remove unreacted phenol.

Wash with Brine, dry over Na₂SO₄, and concentrate.

Final Purification: Vacuum distillation or Flash Column Chromatography (Silica gel, 0-5%

EtOAc/Hexanes) yields the pure bromide.

Reaction Mechanism & Logic
The reaction proceeds via an Sₙ2 mechanism. The phenoxide anion, generated in situ, attacks

the electrophilic carbon of the 1,2-dibromoethane.
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Figure 1: Mechanistic pathway for the synthesis of CAS 3351-53-9. The use of excess

dibromide suppresses the secondary reaction path (dotted red line).

Applications in Drug Discovery
This compound is a high-value building block for generating libraries of bioactive amines. The

terminal bromide is a versatile handle for nucleophilic displacement by primary or secondary

amines.

Pharmacophore Construction: Phenoxyethyl-Amines
The phenoxyethyl-amine scaffold is a "privileged structure" found in numerous cardiovascular

and CNS drugs (e.g., Carvedilol, Mexiletine). By using the 3,4-dimethyl variant, researchers

can modulate the physicochemical properties of this scaffold.
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Workflow: Amination for Library Generation

Displacement: React CAS 3351-53-9 with a secondary amine (e.g., piperazine, piperidine) in

DMF with K₂CO₃/KI.

Target Class: The resulting tertiary amines are frequently screened against:

Alpha-1 Adrenergic Receptors: (Benign Prostatic Hyperplasia targets).

Sigma-1 Receptors: (Neuroprotection/Analgesia).

5-HT (Serotonin) Receptors: (Antidepressant/Anxiolytic).

SAR Optimization Logic
The specific choice of the 3,4-dimethyl substitution is driven by metabolic blocking strategies.
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Figure 2: SAR rationale for selecting the 3,4-dimethylphenyl analog. The methyl groups provide

dual benefits: metabolic protection and optimized lipophilicity.

Safety and Handling Guidelines
Hazard Classification:

Acute Toxicity: Harmful if swallowed or inhaled.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage: Causes serious eye irritation.

Genotoxicity: Alkylating agents are potential mutagens; handle with extreme care.

Operational Safety:

Engineering Controls: Always handle within a certified chemical fume hood.

PPE: Wear nitrile gloves (double-gloving recommended due to permeation potential of alkyl

bromides), safety goggles, and a lab coat.

Spill Management: Absorb with inert material (vermiculite/sand) and dispose of as

halogenated organic waste. Do not wash down the drain.

Quenching: Residual alkylating agent can be quenched with a solution of dilute ammonia or

thiosulfate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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